Cas no 23537-16-8 (Rugulosin (+ form))

• Product Name: Rugulosin (+ form)
• CAS No: 23537-16-8
• MF: C₃₀H₂₂O₁₀
• MW: 542.489689350128
• MDL: MFCD01684610
• CID: 266107
• PubChem ID: 62769
• Update Time: 2025-04-19

Rugulosin (+ form) Chemical and Physical Properties

Names and Identifiers

• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone,1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, (5aS,6R,13aS,14R,17S,18R,19R,20S)-
• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-te...
• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone,1,7,9,15,17,20-hexahydrox
• RUGULOSIN
• Rugulosin (+ form)
• RUGULOSIN + FORM
• YELLOW BROWN SOLID
• (+)-rugulosin
• (+)-Rugulosin,(1S,1S,2R,2R,3S,3S,9aR,9aR)-Rugulosin,(2R,2R)-Rugulosin
• (5aS:17S:20S)-1.7.9.15.17.20-hexahydroxy-5.8.13.16-tetraoxo-5.8.13.16-tetrahydro-6H.14H-6c.13ac.!5ar.14c-[1.2.3.4]butanetetrayl-cycloocta[1.2-b:5.6-b']dinaphthalene
• 5H,6H-6,13A,5A,14-[1,2,3,4]Butanetetraylcycloocta[1,2-B:5,6-B']dinaphthalene-5,8,13,16(14H)-tetrone,1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-,[5as-(5ar*,6S*,13ar*,14S*,17R*,18S*,19S*,20R*)]
• NSC 160880
• NSC 249990
• CHEBI:80712
• Rugulosin ((+) form)
• NSC160880
• 21884-45-7
• OYNIPTDPTUSUAY-UHFFFAOYSA-N
• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, [5aS-(5aR,6S,13aR,14S,17R,18S,19S,20R)]-
• RUGULOSIN(+)
• AKOS030213217
• Radicalisin
• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, [5aS-(5aR*,6S*,13aR*,14S*,17R*,18S*,19S*,20R*)]-
• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-
• Q27149748
• NSC-249990
• 5H,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, [5aS-(5aR*,6S*,13aR*,14S*,17R*,18S*,19S*,20R*)]-
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, (5aR-(5aR*,6S*,13aR*,14S*,17R*,18S*,19S*,20R*))-
• Rugulosin (-) form
• 23537-16-8
• NCGC00180522-01
• 8, 10, 14, 23, 25, 28-hexahydroxy-6, 21-dimethyloctacyclo[14.11.1.02, 11.02, 15.04, 9.013, 17.017, 26.019, 24]octacosa-4(9), 5, 7, 10, 19(24), 20, 22, 25-octaene-3, 12, 18, 27-tetrone
• 8,10,14,23,25,28-hexahydroxy-6,21-dimethyloctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone
• NSC249990
• NSC-160880
• (-)-Rugulosin
• ACon1_001423
• 5H,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-
• Rugulosin, (1S,1'S,2R,2'R,3S,3'S,9aR,9'aR)-
• J-015142
• CHEBI:201556
• Rugulosin - form
• 5H,6H-6,13a,5a,14-[1,2,3,4]Butanetetraylcycloocta[1,2-b:5,6-b']dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, (5aS,6R,13aS,14R,17S,18R,19R,20S)-
• RUGULOSINE
• (14S,28S)-8,10,14,23,25,28-Hexahydroxy-6,21-dimethyloctacyclo[14.11.1.02,11.02,15.04,9.013,17.017,26.019,24]octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone
• CHEBI:205207
• (+)-rugulosin A
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-(VAN)
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, (5aS-(5aR,6S,13aR,14S,17R,18S,19S,20R))-
• UNII-7020AB775D
• DTXSID40891838
• DTXCID701031259
• Rugulosin, (1S,1's,2R,2'r,3S,3's,9ar,9'ar)-isomer
• CCRIS 4402
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, (5aS-(5aR*,6S*,13aR*,14S*,17R*,18S*,19S*,20R*))-
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-(VAN) (8CI)
• Rugulosin, (2R,2'r)-isomer
• 55514-98-2
• 5H,6H-6,13a,5a,14-(1,2,3,4)Butanetetraylcycloocta(1,2-b:5,6-b')dinaphthalene-5,8,13,16(14H)-tetrone, 1,7,9,15,17,20-hexahydroxy-3,11-dimethyl-, (5aS,6R,13aS,14R,17S,18R,19R,20S)-
• 8,10,14,23,25,28-hexahydroxy-6,21-dimethyloctacyclo(14.11.1.02,11.02,15.04,9.013,17.017,26.019,24)octacosa-4(9),5,7,10,19(24),20,22,25-octaene-3,12,18,27-tetrone

• MDL： MFCD01684610
• Inchi： 1S/C30H22O10/c1-7-3-9-13(11(31)5-7)21(33)17-25(37)20-23(35)15-16-24(36)19(29(15,17)27(9)39)26(38)18-22(34)14-10(28(40)30(16,18)20)4-8(2)6-12(14)32/h3-6,15-16,19-20,23-24,31-36H,1-2H3
• InChI Key： QFDPVUTXKUGISP-UHFFFAOYSA-N
• SMILES： OC1C2C(C3=C(C4C(=CC(C)=CC=4C(C43C3C(C5=C(C6C(=CC(C)=CC=6C(C25C(C3O)C41)=O)O)O)=O)=O)O)O)=O

Computed Properties

• Exact Mass: 542.12100
• Monoisotopic Mass: 542.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 0
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 190Ų

Experimental Properties

• Density: 1.87±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 293 °C (decomposition)
• Boiling Point: 535.95°C (rough estimate)
• Flash Point: 578.0±30.8 °C
• Refractive Index: 1.5376 (estimate)
• Solubility: Insuluble (5.3E-4 g/L) (25 ºC),
• PSA: 189.66000
• LogP: 2.01080
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Rugulosin (+ form) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives